Cas no 128073-05-2 (5-(Trifluoromethyl)pyridine-2-carbonyl Chloride)

5-(Trifluoromethyl)pyridine-2-carbonyl chloride is a versatile trifluoromethyl-substituted heteroaromatic building block used in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as an acyl chloride, enabling efficient derivatization into amides, esters, and other functional groups. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry for drug discovery. The pyridine scaffold contributes to its utility as a directing group in metal-catalyzed reactions. This compound is particularly useful in the synthesis of agrochemicals, bioactive molecules, and advanced materials. Proper handling under inert conditions is recommended due to its moisture sensitivity.

5-(Trifluoromethyl)pyridine-2-carbonyl Chloride structure

128073-05-2 structure

Product Name:5-(Trifluoromethyl)pyridine-2-carbonyl Chloride

CAS No:128073-05-2

MF:C₇H₃ClF₃NO

MW:209.553031206131

MDL:MFCD11226644

CID:103044

PubChem ID:329766347

Update Time:2025-10-19

5-(Trifluoromethyl)pyridine-2-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarbonylchloride, 5-(trifluoromethyl)-
- 2-Pyridinecarbonyl chloride, 5-(trifluoromethyl)- (9CI)
- 5-(TRIFLUOROMETHYL)PYRIDINE-2-CARBONYL CHLORIDE
- A889095
- FT-0678661
- SCHEMBL9779781
- 5-(Trifluoromethyl)pyridine-2-carbonyl chloride, 97%
- 5-(Trifluoromethyl)pyridine-2-carbonylchloride
- AKOS005255802
- MFCD11226644
- 5-Trifluoromethyl-pyridine-2-carbonyl chloride
- 5-(trifluoromethyl)picolinoylchloride
- 5-(trifluoromethyl)picolinoyl chloride
- MS-20105
- DTXSID40653377
- 128073-05-2
- DB-100101
- 2-PYRIDINECARBONYL CHLORIDE, 5-(TRIFLUOROMETHYL)-
- BBL100937
- STL554731
- 5-(Trifluoromethyl)pyridine-2-carbonyl Chloride
- MDL： MFCD11226644
- Inchi： 1S/C7H3ClF3NO/c8-6(13)5-2-1-4(3-12-5)7(9,10)11/h1-3H
- InChI Key： XGGHEBGOZWCTKF-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=C(C=N1)C(F)(F)F)=O

Computed Properties

Exact Mass: 208.98559
Monoisotopic Mass: 208.9855259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.6
Topological Polar Surface Area: 30Å²

Experimental Properties

Density: 1.468 g/mL at 25 °C
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: n20/D 1.474
PSA: 29.96

5-(Trifluoromethyl)pyridine-2-carbonyl Chloride Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H314
Warning Statement： P280-P305+P351+P338-P310
Hazardous Material transportation number：UN 3265 8 / PGIII
WGK Germany：3
Hazard Category Code： 22-34
Safety Instruction： 26-36/37/39-45
Hazardous Material Identification：
HazardClass：IRRITANT

5-(Trifluoromethyl)pyridine-2-carbonyl Chloride Pricemore >>

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Apollo Scientific	PC520621-1g	5-(Trifluoromethyl)pyridine-2-carbonyl chloride	128073-05-2	97%	1g	£120.00	2023-09-01
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abcr	AB532429-1 g	5-Trifluoromethyl-pyridine-2-carbonyl chloride	128073-05-2		1g	€180.30	2022-08-31
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